Cas no 51211-03-1 (3,3'-[(1,16-dioxo-4,7,10,13-tetraoxahexadecane-1,16-diyl)diimino]bis[2,4,6-triiodo-5-(methylcarbamoyl)benzoic acid])

• Product name: 3,3'-[(1,16-dioxo-4,7,10,13-tetraoxahexadecane-1,16-diyl)diimino]bis[2,4,6-triiodo-5-(methylcarbamoyl)benzoic acid]
• CAS No: 51211-03-1
• MF: C₃₀H₃₂I₆N₄O₁₂
• MW: 1402.02152252197
• CID: 1572087
• PubChem ID: 39935

3,3'-[(1,16-dioxo-4,7,10,13-tetraoxahexadecane-1,16-diyl)diimino]bis[2,4,6-triiodo-5-(methylcarbamoyl)benzoic acid] Chemical and Physical Properties

Names and Identifiers

• 3,3'-[(1,16-dioxo-4,7,10,13-tetraoxahexadecane-1,16-diyl)diimino]bis[2,4,6-triiodo-5-(methylcarbamoyl)benzoic acid]
• 3-[3-[2-[2-[2-[3-[3-carboxy-2,4,6-triiodo-5-(methylcarbamoyl)anilino]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]propanoylamino]-2,4,6-triiodo-5-(methylcarbamoyl)benzoic acid
• BRN 2800851
• DTXSID00199221
• 51211-03-1
• Benzoic acid, 3,3'-(ethylenebis(oxyethyleneoxyethylenecarbonylimino))bis (5-(methylcarbamoyl)-2,4,6-triiodo-

• Inchi： InChI=1S/C30H32I6N4O12/c1-37-27(43)15-19(31)17(29(45)46)23(35)25(21(15)33)39-13(41)3-5-49-7-9-51-11-12-52-10-8-50-6-4-14(42)40-26-22(34)16(28(44)38-2)20(32)18(24(26)36)30(47)48/h3-12H2,1-2H3,(H,37,43)(H,38,44)(H,39,41)(H,40,42)(H,45,46)(H,47,48)
• InChI Key： JVYKDNBEAASPBV-UHFFFAOYSA-N
• SMILES： CNC(=O)C1=C(C(=C(C(=C1I)NC(=O)CCOCCOCCOCCOCCC(=O)NC2=C(C(=C(C(=C2I)C(=O)O)I)C(=O)NC)I)I)C(=O)O)I

Computed Properties

• Exact Mass: 1401.62576
• Monoisotopic Mass: 1401.6285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 52
• Rotatable Bond Count: 21
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 228Ų

Experimental Properties

• PSA: 227.92